Cas no 1804191-15-8 (Ethyl 3-iodo-4-propionylbenzoate)

• Product Name: Ethyl 3-iodo-4-propionylbenzoate
• CAS No: 1804191-15-8
• MF: C₁₂H₁₃IO₃
• MW: 332.134296178818
• CID: 4959343
• Update Time: 2025-06-11

Ethyl 3-iodo-4-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-propionylbenzoate

• Inchi： 1S/C12H13IO3/c1-3-11(14)9-6-5-8(7-10(9)13)12(15)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： AUWKLUAFCFNYRN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-iodo-4-propionylbenzoate

Recent Advances in the Application of Ethyl 3-iodo-4-propionylbenzoate (CAS: 1804191-15-8) in Chemical Biology and Pharmaceutical Research

Ethyl 3-iodo-4-propionylbenzoate (CAS: 1804191-15-8) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most significant developments is the use of Ethyl 3-iodo-4-propionylbenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of pyrazole-based kinase inhibitors, which showed promising activity against cancer cell lines. The compound's iodine moiety facilitates further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its role in kinase inhibitor development, Ethyl 3-iodo-4-propionylbenzoate has been employed in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported its use in the preparation of benzimidazole derivatives with potent activity against drug-resistant bacterial strains. The propionyl group in the compound serves as a versatile handle for further chemical modifications, allowing researchers to optimize the pharmacokinetic properties of the resulting molecules.

Another area of interest is the application of Ethyl 3-iodo-4-propionylbenzoate in positron emission tomography (PET) tracer development. Researchers have utilized its iodine atom for radioisotope labeling, creating novel imaging agents for the detection of tumors and inflammatory diseases. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging highlighted its potential in the synthesis of fluorine-18 labeled tracers, which exhibited high target specificity and favorable biodistribution profiles.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 3-iodo-4-propionylbenzoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproduct formation. A 2023 patent application disclosed a novel catalytic system that enhances the efficiency of the key iodination step, addressing previous limitations in the compound's availability for industrial-scale applications.

In conclusion, Ethyl 3-iodo-4-propionylbenzoate (CAS: 1804191-15-8) continues to be a valuable building block in medicinal chemistry and chemical biology research. Its unique structural features enable the creation of diverse molecular architectures with potential therapeutic applications. Future research directions may explore its use in the development of targeted drug delivery systems and as a scaffold for fragment-based drug discovery.